Cas no 1807298-44-7 (2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride)

• Product Name: 2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride
• CAS No: 1807298-44-7
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 5010917
• Update Time: 2025-11-06

2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO3S/c1-2-6-3-8(12)4-7(5-11)9(6)15(10,13)14/h3-4,12H,2H2,1H3
• InChI Key： WIBRMZWBOAVANI-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(=CC=1CC)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.1
• Topological Polar Surface Area: 86.5

Additional information on 2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride

Recent Advances in the Application of 2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride (CAS: 1807298-44-7) in Chemical Biology and Pharmaceutical Research

2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride (CAS: 1807298-44-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of enzyme inhibitors and fluorescent probes. Recent studies have highlighted its potential in targeting specific biological pathways, making it a valuable tool for drug discovery and mechanistic studies.

One of the most notable applications of 2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride is its role in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. Researchers have utilized this compound to develop novel sulfonamide derivatives that exhibit enhanced selectivity and potency against specific enzymes, such as carbonic anhydrases and matrix metalloproteinases. These findings were recently published in the Journal of Medicinal Chemistry, where the compound's utility in structure-activity relationship (SAR) studies was emphasized.

In addition to its role in inhibitor design, 2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride has been employed in the development of fluorescent probes for biological imaging. A study published in Analytical Chemistry demonstrated the compound's ability to act as a reactive handle for the conjugation of fluorophores to biomolecules. This application is particularly valuable for real-time monitoring of enzymatic activity and protein-protein interactions in live cells. The study reported high labeling efficiency and minimal background interference, making it a promising tool for advanced imaging techniques.

Recent advancements in synthetic methodologies have also improved the accessibility of 2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride. A team of researchers from the University of Cambridge developed a scalable and cost-effective synthesis route, which was detailed in Organic Process Research & Development. The new method reduces the reliance on hazardous reagents and improves overall yield, addressing previous challenges in large-scale production. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite its promising applications, challenges remain in optimizing the stability and reactivity of 2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride under physiological conditions. A recent preprint on bioRxiv highlighted the compound's susceptibility to hydrolysis in aqueous environments, which can limit its efficacy in certain biological assays. Ongoing research aims to address these limitations through the design of more stable analogs or the use of protective groups during synthesis.

In conclusion, 2-Cyano-6-ethyl-4-hydroxybenzenesulfonyl chloride (CAS: 1807298-44-7) continues to be a valuable asset in chemical biology and pharmaceutical research. Its dual role in inhibitor design and fluorescent probe development underscores its versatility, while recent synthetic advancements promise to expand its utility further. Future studies will likely focus on overcoming stability challenges and exploring new applications in targeted drug delivery and diagnostic imaging.